2-chloro-N-(1-methyl-2-phenylethyl)benzamide

• IUPAC Name: 2-chloro-N-(1-phenylpropan-2-yl)benzamide
• InChI: InChI=1S/C16H16ClNO/c1-12(11-13-7-3-2-4-8-13)18-16(19)14-9-5-6-10-15(14)17/h2-10,12H,11H2,1H3,(H,18,19)
• InChI Key: AEZZGHZTYJYDMT-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol

Description

2-chloro-N-(1-methyl-2-phenylethyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is widely used in scientific research for its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 2-chloro-N-(1-methyl-2-phenylethyl)benzamide involves its binding to specific receptors in the brain. It is a selective ligand for dopamine D3 receptors and has a high affinity for these receptors. It also has moderate affinity for serotonin 5-HT1A and adenosine A1 receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its mechanism of action. It has been shown to modulate the release of dopamine and other neurotransmitters in the brain. It also has anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-(1-methyl-2-phenylethyl)benzamide in lab experiments is its high selectivity for dopamine D3 receptors. This allows for specific modulation of these receptors without affecting other receptors. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 2-chloro-N-(1-methyl-2-phenylethyl)benzamide in scientific research. One direction is the study of its potential as a therapeutic agent for the treatment of neurological and psychiatric disorders. Another direction is the development of new ligands based on its structure for the study of other receptors. Finally, the study of its role in drug delivery to the brain is an important direction for future research.
Conclusion:
In conclusion, this compound is a chemical compound that has unique properties and is widely used in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is necessary to fully understand its potential for therapeutic use and its role in drug delivery to the brain.

Synthesis Methods

The synthesis of 2-chloro-N-(1-methyl-2-phenylethyl)benzamide involves the reaction of 2-chlorobenzoyl chloride with N-(1-methyl-2-phenylethyl)amine in the presence of a base such as triethylamine. The reaction results in the formation of this compound as a white solid with a high yield.

Scientific Research Applications

2-chloro-N-(1-methyl-2-phenylethyl)benzamide is widely used in scientific research for its unique properties and mechanism of action. It is used as a ligand in the study of various receptors such as dopamine, serotonin, and adenosine receptors. It is also used in the study of the blood-brain barrier and its role in drug delivery to the brain.